Cas no 13991-81-6 (Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-)
13991-81-6 structure
Product Name:Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
CAS No:13991-81-6
MF:C17H22N4S
MW:314.448381900787
CID:180572
Update Time:2024-01-25
Thiourea,N,N'-bis[4-(dimethylamino)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-
- 1,1-bis[4-(dimethylamino)phenyl]thiourea
- 4,4'-BIS(DIMETHYLAMINO)THIOCARBANILIDE
- N,N'-Bis-(4-dimethylamino-phenyl)-thioharnstoff
- N,N'-bis-(4-dimethylamino-phenyl)-thiourea
- N,N-BIS(4-DIMETHYLAMINOPHENYL)THIOUREA
- 1,3-BIS(4-(DIMETHYLAMINO)PHENYL)-2-THIOUREA
- Thiourea, N,N'-bis[4-(dimethylamino)phenyl]-
-
- Inchi: 1S/C17H22N4S/c1-20(2)15-9-5-13(6-10-15)18-17(22)19-14-7-11-16(12-8-14)21(3)4/h5-12H,1-4H3,(H2,18,19,22)
- InChI Key: PZLTXMRUOFZLOW-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(N(C)C)C=C1)C(NC1=CC=C(N(C)C)C=C1)=S
Computed Properties
- Exact Mass: 314.15676
- Monoisotopic Mass: 314.156517
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.6
Experimental Properties
- Density: 1.239
- Boiling Point: 464.4°Cat760mmHg
- Flash Point: 234.7°C
- Refractive Index: 1.727
- PSA: 30.54
- LogP: 3.77350
Thiourea,N,N'-bis[4-(dimethylamino)phenyl]- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
13991-81-6 (Thiourea,N,N'-bis[4-(dimethylamino)phenyl]-) Related Products
- 2724-69-8(3-methyl-1-phenylthiourea)
- 1519-70-6(1,4-Phenylenebis(2-thiourea))
- 103-85-5(Phenylthiourea)
- 102-08-9(1,3-diphenylthiourea)
- 2591-01-7(Thiourea,N,N''-1,3-phenylenebis-)
- 4104-75-0(N-Methyl-N-phenylthiourea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent